Cas no 926906-37-8 (1-Pyrrolidinecarboxylic acid, 3-(4-pyridinyloxy)-, 1,1-dimethylethyl ester,(3R)-)

• Product Name: 1-Pyrrolidinecarboxylic acid, 3-(4-pyridinyloxy)-, 1,1-dimethylethyl ester,(3R)-
• CAS No: 926906-37-8
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• CID: 4665692
• Update Time: 2025-10-31

1-Pyrrolidinecarboxylic acid, 3-(4-pyridinyloxy)-, 1,1-dimethylethyl ester,(3R)- Chemical and Physical Properties

Names and Identifiers

• (R)-TERT-BUTYL 3-(PYRIDIN-4-YLOXY)PYRROLIDINE-1-CARBOXYLATE
• 1-Pyrrolidinecarboxylic acid, 3-(4-pyridinyloxy)-, 1,1-dimethylethyl ester, (3R)-
• 1-Pyrrolidinecarboxylic acid, 3-(4-pyridinyloxy)-, 1,1-dimethylethyl ester,(3R)-

• Inchi： 1S/C14H20N2O3/c1-14(2,3)19-13(17)16-9-6-12(10-16)18-11-4-7-15-8-5-11/h4-5,7-8,12H,6,9-10H2,1-3H3/t12-/m1/s1
• InChI Key： LTDWMQYBAFBZMU-GFCCVEGCSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@@H](OC2C=CN=CC=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5

Additional information on 1-Pyrrolidinecarboxylic acid, 3-(4-pyridinyloxy)-, 1,1-dimethylethyl ester,(3R)-

Comprehensive Overview of 1-Pyrrolidinecarboxylic acid, 3-(4-pyridinyloxy)-, 1,1-dimethylethyl ester,(3R)- (CAS No. 926906-37-8)

The compound 1-Pyrrolidinecarboxylic acid, 3-(4-pyridinyloxy)-, 1,1-dimethylethyl ester,(3R)- (CAS No. 926906-37-8) is a chiral pyrrolidine derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a pyridinyloxy group and a tert-butyl ester moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers and chemists frequently search for this compound due to its potential role in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for chiral building blocks like (3R)-1-Pyrrolidinecarboxylic acid derivatives has surged, driven by advancements in asymmetric synthesis and the need for enantiomerically pure pharmaceuticals. This compound's CAS No. 926906-37-8 is often queried in scientific databases, reflecting its relevance in medicinal chemistry. Its pyridine and pyrrolidine functionalities are key to its reactivity, enabling diverse chemical transformations such as nucleophilic substitutions and cross-coupling reactions.

From an SEO perspective, users frequently search for terms like "chiral pyrrolidine synthesis," "tert-butyl ester applications," and "pyridinyloxy compounds," highlighting the compound's interdisciplinary appeal. The stereochemistry of the (3R)-configuration is another hot topic, as it influences the compound's biological activity and pharmacokinetic properties. This aligns with the growing interest in stereoselective catalysis and green chemistry, which prioritize efficient and sustainable synthetic routes.

The compound's physicochemical properties, such as solubility and stability, are critical for formulation scientists. Its 1,1-dimethylethyl ester group enhances lipophilicity, a feature often explored in prodrug design. Additionally, the 4-pyridinyloxy substituent contributes to its potential as a ligand in metal-catalyzed reactions, a trending area in organometallic chemistry. These attributes make CAS No. 926906-37-8 a versatile tool for researchers exploring structure-activity relationships (SAR).

In the context of drug development, 1-Pyrrolidinecarboxylic acid derivatives are investigated for their role in central nervous system (CNS) therapeutics and anti-inflammatory agents. The compound's CAS No. 926906-37-8 is often cross-referenced in patents and academic publications, underscoring its industrial and academic significance. As the pharmaceutical industry shifts toward personalized medicine, chiral intermediates like this compound gain prominence for their ability to deliver targeted therapeutic effects.

To summarize, 1-Pyrrolidinecarboxylic acid, 3-(4-pyridinyloxy)-, 1,1-dimethylethyl ester,(3R)- represents a cutting-edge example of how chiral auxiliaries and functional group diversity drive innovation in synthetic and medicinal chemistry. Its CAS No. 926906-37-8 serves as a gateway to deeper explorations of enantioselective synthesis and drug design, meeting the evolving needs of researchers and industry professionals alike.